Cas no 2172046-85-2 (tert-butyl 3-(fluorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(fluorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate
• CAS No: 2172046-85-2
• MF: C₁₄H₂₆FNO₄S
• MW: 323.423946857452
• CID: 5792491
• PubChem ID: 165522532
• Update Time: 2023-12-26

tert-butyl 3-(fluorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1577535
• 2172046-85-2
• tert-butyl 3-[(fluorosulfonyl)methyl]-3-(propan-2-yl)piperidine-1-carboxylate
• tert-butyl 3-(fluorosulfonyl)methyl-3-(propan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H26FNO4S/c1-11(2)14(10-21(15,18)19)7-6-8-16(9-14)12(17)20-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： KUGWHZUSJQJESU-UHFFFAOYSA-N
• SMILES： S(CC1(CN(C(=O)OC(C)(C)C)CCC1)C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 323.15665765g/mol
• Monoisotopic Mass: 323.15665765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų